Cas no 287945-54-4 (2-(pyrrolidine-1-carbonyl)quinoxaline)

2-(Pyrrolidine-1-carbonyl)quinoxaline is a heterocyclic compound featuring a quinoxaline core functionalized with a pyrrolidine-1-carbonyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in organic synthesis. The pyrrolidine carbonyl group enhances solubility and offers a handle for further derivatization, while the quinoxaline scaffold provides a rigid, planar framework conducive to π-stacking interactions. Its balanced lipophilicity and electron-rich nature make it suitable for designing bioactive molecules, including kinase inhibitors or antimicrobial agents. The compound’s synthetic accessibility and modularity further underscore its value in medicinal chemistry and materials science research.

2-(pyrrolidine-1-carbonyl)quinoxaline structure

287945-54-4 structure

Product Name:2-(pyrrolidine-1-carbonyl)quinoxaline

CAS No:287945-54-4

MF:C₁₃H₁₃N₃O

MW:227.261822462082

CID:5453413

PubChem ID:25643769

Update Time:2025-06-08

2-(pyrrolidine-1-carbonyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinyl-2-quinoxalinylmethanone
- BDBM50417146
- EN300-13259106
- Z73229297
- (2-Quinoxalinyl)pyrrolizinoketone
- 287945-54-4
- CHEMBL1269088
- 2-(PYRROLIDINE-1-CARBONYL)QUINOXALINE
- AKOS008980211
- 2-(pyrrolidine-1-carbonyl)quinoxaline
- Inchi： 1S/C13H13N3O/c17-13(16-7-3-4-8-16)12-9-14-10-5-1-2-6-11(10)15-12/h1-2,5-6,9H,3-4,7-8H2
- InChI Key： FDCPAQAXVQGRNP-UHFFFAOYSA-N
- SMILES： O=C(C1C=NC2C=CC=CC=2N=1)N1CCCC1

Computed Properties

Exact Mass: 227.105862047g/mol
Monoisotopic Mass: 227.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 46.1Å²

Experimental Properties

Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Melting Point: 96-98 °C(Solvent: Ethanol ; Diethyl ether)
Boiling Point: 422.0±25.0 °C(Predicted)
pka: -1.72±0.30(Predicted)

2-(pyrrolidine-1-carbonyl)quinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-13259106-0.05g	2-(pyrrolidine-1-carbonyl)quinoxaline	287945-54-4	90%	0.05g	$2755.0	2023-07-10
Enamine	EN300-13259106-50mg	2-(pyrrolidine-1-carbonyl)quinoxaline	287945-54-4	90.0%	50mg	$407.0	2023-09-30
Enamine	EN300-13259106-100mg	2-(pyrrolidine-1-carbonyl)quinoxaline	287945-54-4	90.0%	100mg	$427.0	2023-09-30
Enamine	EN300-13259106-250mg	2-(pyrrolidine-1-carbonyl)quinoxaline	287945-54-4	90.0%	250mg	$447.0	2023-09-30
Enamine	EN300-13259106-500mg	2-(pyrrolidine-1-carbonyl)quinoxaline	287945-54-4	90.0%	500mg	$465.0	2023-09-30
Enamine	EN300-13259106-1000mg	2-(pyrrolidine-1-carbonyl)quinoxaline	287945-54-4	90.0%	1000mg	$485.0	2023-09-30
Enamine	EN300-13259106-2500mg	2-(pyrrolidine-1-carbonyl)quinoxaline	287945-54-4	90.0%	2500mg	$949.0	2023-09-30
Enamine	EN300-13259106-5000mg	2-(pyrrolidine-1-carbonyl)quinoxaline	287945-54-4	90.0%	5000mg	$1406.0	2023-09-30
Enamine	EN300-13259106-10000mg	2-(pyrrolidine-1-carbonyl)quinoxaline	287945-54-4	90.0%	10000mg	$2085.0	2023-09-30

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Additional information on 2-(pyrrolidine-1-carbonyl)quinoxaline

Comprehensive Overview of 2-(Pyrrolidine-1-carbonyl)quinoxaline (CAS No. 287945-54-4): Properties, Applications, and Research Insights

2-(Pyrrolidine-1-carbonyl)quinoxaline (CAS No. 287945-54-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile reactivity. The compound belongs to the quinoxaline derivatives family, which is known for its broad biological activities and applications in drug discovery. With the increasing demand for novel therapeutic agents and functional materials, researchers are actively exploring the potential of 2-(pyrrolidine-1-carbonyl)quinoxaline in various fields, including medicinal chemistry, agrochemicals, and optoelectronics.

The molecular structure of 2-(pyrrolidine-1-carbonyl)quinoxaline combines a quinoxaline core with a pyrrolidine-1-carbonyl moiety, offering a balanced lipophilicity and hydrogen-bonding capacity. This structural arrangement makes it an attractive scaffold for designing enzyme inhibitors, receptor modulators, and fluorescent probes. Recent studies have highlighted its potential as a key intermediate in synthesizing anticancer agents, antimicrobial compounds, and neuroprotective drugs, aligning with the growing interest in targeted therapies and personalized medicine.

In the context of green chemistry and sustainable synthesis, 2-(pyrrolidine-1-carbonyl)quinoxaline has been investigated for its compatibility with eco-friendly reaction conditions, such as microwave-assisted synthesis and catalyst-free protocols. Researchers are also exploring its role in photocatalysis and energy storage systems, addressing the global push for renewable energy solutions. The compound's ability to form stable complexes with transition metals further expands its utility in coordination chemistry and catalysis.

From a commercial perspective, 2-(pyrrolidine-1-carbonyl)quinoxaline is available as a high-purity reference standard for analytical and research purposes. Its stability under ambient conditions and solubility in common organic solvents facilitate its handling in laboratory settings. Quality control protocols, including HPLC and NMR spectroscopy, ensure batch-to-batch consistency, meeting the stringent requirements of pharmaceutical development and academic research.

Emerging trends in AI-driven drug discovery have further amplified the relevance of quinoxaline derivatives like 2-(pyrrolidine-1-carbonyl)quinoxaline. Computational models predict its binding affinities to biological targets, accelerating the identification of lead compounds for diseases such as Alzheimer's and diabetes. Additionally, its optical properties are being harnessed in bioimaging and sensor technologies, contributing to advancements in diagnostic tools.

In summary, 2-(pyrrolidine-1-carbonyl)quinoxaline (CAS No. 287945-54-4) represents a multifaceted compound with expanding applications across interdisciplinary research domains. Its synthesis, functionalization, and mechanistic studies continue to inspire innovations, making it a subject of enduring scientific interest.